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Compound of Interest

Compound Name: Basic Red 46

Cat. No.: B079570

An In-depth Technical Guide to the Aqueous Solubility of Basic Red 46

Introduction

Basic Red 46 (C.I. 110825; CAS No. 12221-69-1) is a cationic azo dye widely utilized in the
textile industry for dyeing acrylic fibers and their blends.[1] Presented as a dark red powder, its
efficacy in dyeing processes is significantly influenced by its solubility in aqueous media.[1][2]
[3] As a cationic dye, it possesses a positive charge, which facilitates strong electrostatic
interactions with the anionic sites present in substrates like acrylic fibers.[1] Understanding the
solubility characteristics of Basic Red 46 is crucial for optimizing dyeing protocols, ensuring
uniform coloration, and developing effective wastewater treatment methods for dye removal.[4]

[5]16]

This technical guide provides a comprehensive overview of the aqueous solubility of Basic
Red 46, presenting quantitative data, detailing factors that influence its solubility, and outlining
a standardized experimental protocol for its determination.

Quantitative Solubility Data

The aqueous solubility of Basic Red 46 has been reported at various temperatures. This data
is essential for preparing dye baths and understanding the dye's behavior under different
processing conditions. The available quantitative data is summarized in the table below.
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Temperature (°C) Solubility (g/L) Source(s)
30 80 [B171i81e]
60 80 [7]

90 80 [7]

Note: While some sources indicate the solubility remains 80 g/L at 60°C and 90°C, this may
reflect the maximum concentration tested for dyeing applications rather than the saturation limit
at those temperatures. Generally, the solubility of solids in liquids increases with temperature.

Factors Influencing Aqueous Solubility

The dissolution of Basic Red 46 in water is a complex process governed by several
physicochemical factors.

o Temperature: Temperature is a critical factor. The dyeing of acrylic fibers with Basic Red 46
is often performed at high temperatures, around 120°C, where the color remains stable.[2][7]
While specific data is limited, the solubility is expected to increase with temperature,
facilitating the dissolution of the dye in the dye bath.

e pH: The pH of the aqueous solution plays a significant role. Dyeing processes are typically
conducted in acidic conditions, within a pH range of 3.0 to 6.5.[7] For dyeing light shades, a
pH of 3.0-3.5 is recommended, while for darker shades, the pH can be below 6.5.[7] The
dye's stability and solubility are maintained within this acidic to slightly acidic range.

e Presence of Other lons: The dyeing bath for Basic Red 46 often contains acetic acid and
sodium acetate.[7] The presence of these electrolytes can influence the solubility of the dye.
Furthermore, the dye's color may be slightly altered by the presence of copper or chromium
ions, while iron ions have no effect on the color.[2][7]

Experimental Protocol for Solubility Determination

The following is a standardized protocol for determining the aqueous solubility of Basic Red
46, based on the equilibrium saturation method.

1. Materials and Equipment:
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Basic Red 46 dye powder

Distilled or deionized water

Thermostatic shaker bath or magnetic stirrer with a hotplate

Calibrated thermometer

Centrifuge

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

pH meter

Syringe filters (e.g., 0.45 um pore size)

. Preparation of Calibration Curve:

Accurately weigh a small amount of Basic Red 46 and dissolve it in a known volume of
distilled water to prepare a stock solution of known concentration (e.g., 100 mg/L).

From the stock solution, prepare a series of standard solutions of decreasing concentrations
through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Basic Red 46 using the UV-Vis Spectrophotometer.

Plot a graph of absorbance versus concentration to create a standard calibration curve.

. Solubility Measurement (Equilibrium Method):

Add an excess amount of Basic Red 46 powder to a known volume of distilled water in a
sealed container (e.g., a flask). The amount should be more than what is expected to
dissolve to ensure a saturated solution.
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o Place the container in a thermostatic shaker bath set to the desired temperature (e.g., 30°C).

» Allow the solution to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure saturation is reached.

» After equilibration, let the solution stand to allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe. Immediately filter the
sample through a syringe filter to remove any suspended solid particles.

 Dilute the filtered, saturated solution with a known volume of distilled water to bring its
concentration within the range of the calibration curve.

o Measure the absorbance of the diluted sample using the UV-Vis Spectrophotometer at Amax.

» Using the calibration curve and accounting for the dilution factor, calculate the concentration
of the saturated solution. This concentration represents the solubility of Basic Red 46 at that
specific temperature.

o Repeat the experiment at different temperatures as required.

Visualization of Experimental Workflow

The logical flow for determining the aqueous solubility of Basic Red 46 is depicted in the
following diagram.
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Caption: Experimental workflow for determining the solubility of Basic Red 46.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b079570?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/reactive-dyes/science-of-basic-red-46-dye-sourcing-pu
https://www.chembk.com/en/chem/Basic%20red%2046
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0965640.htm
https://www.researchgate.net/figure/Chemical-structure-of-Basic-Red-46_fig1_331510899
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8839525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12195645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12195645/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12195645/
https://emperordye.com/tds/basic-red-46.html
https://emperordye.com/tds/basic-red-46.html
https://www.lookchem.com/casno12221-69-1.html
https://www.benchchem.com/product/b079570
https://www.benchchem.com/product/b079570#solubility-of-basic-red-46-in-aqueous-solutions
https://www.benchchem.com/product/b079570#solubility-of-basic-red-46-in-aqueous-solutions
https://www.benchchem.com/product/b079570#solubility-of-basic-red-46-in-aqueous-solutions
https://www.benchchem.com/product/b079570#solubility-of-basic-red-46-in-aqueous-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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